7-Ketodeoxycholic acid
7-Ketodeoxycholic acid
Brand Name:
Vulcanchem
CAS No.:
911-40-0
VCID:
VC0017226
InChI:
InChI=1S/C24H38O5/c1-13(4-7-21(28)29)16-5-6-17-22-18(12-20(27)24(16,17)3)23(2)9-8-15(25)10-14(23)11-19(22)26/h13-18,20,22,25,27H,4-12H2,1-3H3,(H,28,29)/t13-,14+,15-,16-,17+,18+,20+,22+,23+,24-/m1/s1
SMILES:
CC(CCC(=O)O)C1CCC2C1(C(CC3C2C(=O)CC4C3(CCC(C4)O)C)O)C
Molecular Formula:
C24H38O5
Molecular Weight:
406.6 g/mol
7-Ketodeoxycholic acid
CAS No.: 911-40-0
VCID: VC0017226
Molecular Formula: C24H38O5
Molecular Weight: 406.6 g/mol
* For research use only. Not for human or veterinary use.
| CAS No. | 911-40-0 |
|---|---|
| Product Name | 7-Ketodeoxycholic acid |
| Molecular Formula | C24H38O5 |
| Molecular Weight | 406.6 g/mol |
| IUPAC Name | (4R)-4-[(3R,5S,8R,9S,10S,12S,13R,14S,17R)-3,12-dihydroxy-10,13-dimethyl-7-oxo-1,2,3,4,5,6,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoic acid |
| Standard InChI | InChI=1S/C24H38O5/c1-13(4-7-21(28)29)16-5-6-17-22-18(12-20(27)24(16,17)3)23(2)9-8-15(25)10-14(23)11-19(22)26/h13-18,20,22,25,27H,4-12H2,1-3H3,(H,28,29)/t13-,14+,15-,16-,17+,18+,20+,22+,23+,24-/m1/s1 |
| Standard InChIKey | RHCPKKNRWFXMAT-RRWYKFPJSA-N |
| SMILES | CC(CCC(=O)O)C1CCC2C1(C(CC3C2C(=O)CC4C3(CCC(C4)O)C)O)C |
| Canonical SMILES | CC(CCC(=O)O)C1CCC2C1(C(CC3C2C(=O)CC4C3(CCC(C4)O)C)O)C |
| Synonyms | 3 alpha,12 alpha-diol-7-one-5 beta-cholanoic acid 3 alpha,7 alpha-dihydroxy-7-keto-5 beta-cholanoic acid 7-ketodeoxycholic acid 7-ketodeoxycholic acid, (3alpha,12alpha)-isomer 7-oxodeoxycholic acid |
| PubChem Compound | 188292 |
| Last Modified | Sep 14 2023 |
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